4',2,2-TRIMETHYLPROPIOPHENONE

• IUPAC Name: 2,2-dimethyl-1-(4-methylphenyl)propan-1-one
• InChI: InChI=1S/C12H16O/c1-9-5-7-10(8-6-9)11(13)12(2,3)4/h5-8H,1-4H3
• InChI Key: ZYWGAHRBGCEFAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C(C)(C)C
• Molecular Formula: C12H16O
• DSSTOX Substance ID: DTXSID90184409
• Molecular Weight: 176.25 g/mol
• CAS No.: 30314-44-4

Description

This compound is known for its versatility as a solvent and its role in facilitating organic synthesis.

Scientific Research Applications

4',2,2-TRIMETHYLPROPIOPHENONE has diverse applications in scientific research:

Chemistry: Used as a solvent and reagent in organic synthesis.

Biology: Employed in biochemical assays and studies involving enzyme kinetics.

Medicine: Investigated for potential therapeutic properties and as an intermediate in drug synthesis.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals

Biochemical Analysis

Biochemical Properties

1-Propanone, 2,2-dimethyl-1-(4-methylphenyl)- plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, facilitating organic synthesis and acting as a versatile solvent . The compound’s interactions with enzymes and proteins are primarily through binding interactions, which can either inhibit or activate specific biochemical pathways. For example, it may interact with cytochrome P450 enzymes, influencing their activity and affecting metabolic processes.

Cellular Effects

The effects of 1-Propanone, 2,2-dimethyl-1-(4-methylphenyl)- on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . The compound can alter the expression of specific genes, leading to changes in protein synthesis and cellular behavior. Additionally, it may impact cellular metabolism by affecting the activity of key metabolic enzymes, thereby altering the metabolic flux and levels of metabolites within the cell.

Molecular Mechanism

At the molecular level, 1-Propanone, 2,2-dimethyl-1-(4-methylphenyl)- exerts its effects through binding interactions with biomolecules . It can bind to enzymes, either inhibiting or activating their activity, which in turn affects various biochemical pathways. The compound may also influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the transcriptional activity of specific genes. These molecular interactions are crucial for understanding the compound’s overall biochemical and cellular effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 1-Propanone, 2,2-dimethyl-1-(4-methylphenyl)- can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function . Studies have shown that the compound remains stable under specific conditions, but it may degrade over time, leading to changes in its biochemical activity. Long-term exposure to the compound in in vitro or in vivo studies has revealed potential alterations in cellular function, highlighting the importance of understanding its temporal effects.

Dosage Effects in Animal Models

The effects of 1-Propanone, 2,2-dimethyl-1-(4-methylphenyl)- vary with different dosages in animal models . At lower doses, the compound may exhibit beneficial effects by modulating specific biochemical pathways. At higher doses, it can lead to toxic or adverse effects, including cellular damage and disruption of normal metabolic processes. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound exerts its desired effects without causing harm.

Metabolic Pathways

1-Propanone, 2,2-dimethyl-1-(4-methylphenyl)- is involved in several metabolic pathways . It interacts with enzymes such as cytochrome P450, influencing their activity and affecting the metabolism of other compounds. The compound’s effects on metabolic flux and metabolite levels are significant, as it can alter the balance of metabolic reactions within the cell. Understanding these metabolic pathways is crucial for elucidating the compound’s overall biochemical effects.

Transport and Distribution

The transport and distribution of 1-Propanone, 2,2-dimethyl-1-(4-methylphenyl)- within cells and tissues are mediated by specific transporters and binding proteins . These interactions influence the compound’s localization and accumulation in different cellular compartments. The compound’s distribution within tissues can affect its overall biochemical activity and impact on cellular function.

Subcellular Localization

1-Propanone, 2,2-dimethyl-1-(4-methylphenyl)- exhibits specific subcellular localization patterns . It may be directed to particular compartments or organelles within the cell through targeting signals or post-translational modifications. The compound’s activity and function can be influenced by its localization, as it may interact with specific biomolecules within these subcellular regions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4',2,2-TRIMETHYLPROPIOPHENONE typically involves the reaction of 4-methylacetophenone with tert-butyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction proceeds through a Friedel-Crafts alkylation mechanism, resulting in the formation of the desired ketone .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as distillation and recrystallization are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

4',2,2-TRIMETHYLPROPIOPHENONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Electrophilic substitution reactions often require catalysts like sulfuric acid (H2SO4) or nitric acid (HNO3) for nitration.

Major Products Formed

Oxidation: Carboxylic acids and other oxidized derivatives.

Reduction: Alcohols.

Substitution: Nitro, sulfonyl, and halogenated derivatives.

Mechanism of Action

The mechanism of action of 4',2,2-TRIMETHYLPROPIOPHENONE involves its interaction with various molecular targets and pathways. As a ketone, it can participate in nucleophilic addition reactions, where nucleophiles attack the carbonyl carbon. This reactivity is crucial in many organic synthesis processes .

Comparison with Similar Compounds

Similar Compounds

1-Propanone, 2,2-dimethyl-1-(4-phenoxyphenyl)-: Similar structure but with a phenoxy group instead of a methyl group.

1-Propanone, 2-(dimethylamino)-1-(4-methylphenyl)-: Contains a dimethylamino group instead of the tert-butyl group.

1-Propanone, 2-(4-methoxyphenyl)-2-methyl-1-phenyl-: Features a methoxy group on the aromatic ring.

Uniqueness

4',2,2-TRIMETHYLPROPIOPHENONE is unique due to its specific tert-butyl and methylphenyl groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable in various synthetic applications and research studies.

Synthesis routes and methods I

Procedure details

To a suspension of 28.5 g. (1.17 g. atoms) magnesium turnings in 150 ml. tetrahydrofuran under a nitrogen atmosphere there is added 10 ml. of 4-bromo toluene (1.17 mole) in 650 ml. dry tetrahydrofuran; the reaction is started and the remainder of the bromo toluene solution is added dropwise at a rate that maintains a moderate reflux. After the addition is complete, the mixture is refluxed for an additional 11/2 hours. The resulting Grignard solution is added dropwise to a cold solution of 128.0 g. pivaloyl chloride (1.06 mole) in 500 ml. dry tetrahydrofuran at a rate that maintains the temperature at 0° to -5° C. The solution is stirred for an additional 11/2 hours at 0° C. and then at room temperature for 18 hours. The mixture is then cooled to 0° C. and hydrolyzed by the addition of 100 ml. 2N hydrochloric acid. The layers are separated and 200 ml. of ether is added to the organic phases which is then washed respectively with 100 ml. 2N hydrochloric acid, 100 ml. 10% sodium bicarbonate solution, and 100 ml. saturated sodium chloride. The resulting layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed in vacuo to give p-pivaloyl toluene (b.p. 80° to 84° C./0.7 mm, nC21 1.5108). A mixture of 156.3 g. (0.886 mole) of the resulting p-pivaloyl toluene is then added to 157.8 g. (0.886 mole) N-bromosuccinimide, 4.0 g. (0.016 mole) benzoyl peroxide and 150 ml. carbon tetrachloride and heated at reflux for 18 hours. The mixture is cooled and filtered and the resulting oil is distilled in vacuo to give α-bromo-p-pivaloyl toluene (b.p. 124°-132° C/0.7 mm, nD22 1.5546-V.P.C. 96% monobromo 4% -dibromo).

Synthesis routes and methods II

Procedure details

To a suspension (200 ml) of magnesium (7.14 g, 294 mmol) in ether in a three necked flask was added dropwise a solution of p-bromotoluene (34 ml, 276 mmol) in ether (100 ml), and the mixture was heated under reflux for 1.5 hrs. Thereafter, to the mixture was added a solution of trimethylacetonitrile (25 ml, 226 mmol) in ether (100 ml), and the mixture was stirred for 2 hrs. The mixture was then ice-cooled. To the mixture was added dropwise 6N hydrochloric acid, and the mixture was stirred at room temperature for 30 min. The mixture was diluted with ether, and washed with water and saturated brine. The mixture was dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=1:0, 10:1) to give 2,2-dimethyl-1-(4-methylphenyl)-1-propanone (10.94 g, 27%) as a colorless transparent oil.